![molecular formula C14H19N3O3S B2607373 N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)methanesulfonamide CAS No. 1787880-14-1](/img/structure/B2607373.png)
N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)methanesulfonamide
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Description
N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)methanesulfonamide is a useful research compound. Its molecular formula is C14H19N3O3S and its molecular weight is 309.38. The purity is usually 95%.
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Scientific Research Applications
The scientific research landscape surrounding N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)methanesulfonamide spans across various fields, including organic chemistry, pharmacology, and environmental science. This compound, like many in its category, is subject to extensive studies to understand its properties, potential applications, and implications for human health and the environment.
Environmental Impact and Detection
One significant area of research involves the environmental detection, impact, and management of compounds similar to this compound. Studies on related substances, such as perfluorinated sulfonamides, have been conducted to assess their occurrence, partitioning, and potential for human exposure. Research by Shoeib et al. (2005) on perfluorinated alkyl sulfonamides, utilized in consumer products for surface protection, highlights the widespread presence of these compounds in indoor and outdoor environments, demonstrating significant implications for environmental health and safety Shoeib et al., 2005.
Pharmacological Research
Pharmacological studies often explore the therapeutic potentials and biochemical interactions of compounds, including their efficacy, mechanisms of action, and side effects. While specific studies on this compound are not directly cited here, research on structurally or functionally related compounds provides insights into how similar substances are analyzed for their medical applications. For instance, the study of methanesulfonamide, N-[4-(9-acridinylamino)-3-methoxyphenyl]-(m-AMSA), and its antitumor activity, as reported by Von Hoff Dd et al. (1978), exemplifies how novel compounds are evaluated for their potential as therapeutic agents Von Hoff Dd et al., 1978.
Toxicology and Safety Evaluations
The assessment of the toxicological profiles and safety of chemical compounds is crucial for understanding their impact on human health and the environment. Research on related substances, such as the toxicity studies associated with occupational exposure to specific anesthetics or industrial chemicals, sheds light on the methodologies employed to evaluate the safety profiles of chemical compounds. Bernstein et al. (1997) provided an example of this by documenting retinal toxicity associated with exposure to a fish anesthetic, illustrating the type of toxicological concerns that might be relevant for similar compounds Bernstein et al., 1997.
Properties
IUPAC Name |
N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-N-(furan-2-ylmethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3S/c1-16-14(11-5-6-11)8-12(15-16)9-17(21(2,18)19)10-13-4-3-7-20-13/h3-4,7-8,11H,5-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKFOXXGGAYFVMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CN(CC2=CC=CO2)S(=O)(=O)C)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.